5,7-Dimethylisoxazolo(3,4-d)pyrimidine-4,6(5H,7H)-dione

• CAS No.: 65183-57-5
• Molecular Formula: C7H7N3O3
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 5,7-dimethyl-[1,2]oxazolo[3,4-d]pyrimidine-4,6-dione
• InChI: InChI=1S/C7H7N3O3/c1-9-5-4(3-13-8-5)6(11)10(2)7(9)12/h3H,1-2H3
• InChI Key: HJCQDTMYZOEGEO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NOC=C2C(=O)N(C1=O)C

Description

5,7-Dimethylisoxazolo(3,4-d)pyrimidine-4,6(5H,7H)-dione is a useful research compound. Its molecular formula is C7H7N3O3 and its molecular weight is 181.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2 g of 1,3-dimethyl-6-hydroxyaminouracil, 20 ml of dimethylformamide and 20 ml of ethyl orthoformate is boiled at 160° C. for 1 hour, after which the solvent is distilled off. To the residue is added ethanol and the resultant crystals are collected by filtration. As recrystallized from hot water, 1.0 g of the captioned compound is obtained as colorless prisms, melting point: 170°-171° C.